Cas no 1343294-39-2 (1-(Prop-2-EN-1-YL)-1H-indol-4-amine)

• Product Name: 1-(Prop-2-EN-1-YL)-1H-indol-4-amine
• CAS No: 1343294-39-2
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 5149540
• PubChem ID: 64253041
• Update Time: 2025-05-23

1-(Prop-2-EN-1-YL)-1H-indol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(PROP-2-EN-1-YL)-1H-INDOL-4-AMINE
• 1-Allyl-1h-indol-4-amine
• 1H-Indol-4-amine, 1-(2-propen-1-yl)-
• 1-(Prop-2-EN-1-YL)-1H-indol-4-amine

• Inchi： 1S/C11H12N2/c1-2-7-13-8-6-9-10(12)4-3-5-11(9)13/h2-6,8H,1,7,12H2
• InChI Key： OJINUWOKKDPBBB-UHFFFAOYSA-N
• SMILES： N1(CC=C)C=CC2C(=CC=CC1=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 31

Additional information on 1-(Prop-2-EN-1-YL)-1H-indol-4-amine

Professional Introduction to 1-(Prop-2-EN-1-YL)-1H-indol-4-amine (CAS No. 1343294-39-2)

1-(Prop-2-EN-1-YL)-1H-indol-4-amine, a compound with the chemical identifier CAS No. 1343294-39-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal research. The indole core and the propenyl substituent in its structure contribute to its distinct chemical properties, making it a valuable candidate for further exploration.

The compound’s molecular structure, featuring a propenyl group attached to the indole ring at the 1-position and an amine substituent at the 4-position, imparts specific reactivity and interaction capabilities. These features are particularly relevant in the context of modern drug design, where targeted molecular interactions are crucial for efficacy and selectivity. The indole moiety, known for its biological significance, is widely recognized for its role in various pharmacological mechanisms.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The 1-(Prop-2-EN-1-YL)-1H-indol-4-amine structure has been investigated for its potential as a scaffold in medicinal chemistry. Its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for further pharmacological exploration. Researchers have been particularly interested in its interactions with enzymes and receptors involved in metabolic pathways and signal transduction.

In the realm of drug discovery, the compound’s unique chemical profile has led to its examination in various preclinical models. Initial studies suggest that it may exhibit properties conducive to applications in treating conditions related to inflammation and immune modulation. The propenyl group’s ability to influence electron density across the molecule could play a pivotal role in modulating biological responses. Furthermore, the amine functionality provides a site for derivatization, allowing for the creation of analogs with enhanced pharmacological profiles.

The synthesis of 1-(Prop-2-EN-1-YL)-1H-indol-4-amine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. The process typically involves condensation reactions followed by functional group transformations, showcasing the compound’s versatility as a synthetic intermediate.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions of 1-(Prop-2-EN-1-YL)-1H-indol-4-amine with biological targets. These studies provide insights into binding affinities and potential side effects, aiding in the rational design of derivatives with improved therapeutic profiles. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, ensuring that promising candidates like this one are thoroughly evaluated before moving into clinical trials.

The compound’s potential extends beyond traditional pharmaceutical applications. Its structural features make it a suitable candidate for research in materials science and nanotechnology, where such molecules can serve as building blocks for novel materials with specific functionalities. The ability to tailor the properties of these molecules through structural modifications opens up avenues for innovation across multiple scientific disciplines.

In conclusion, 1-(Prop-2-EN-1-YL)-1H-indol-4-am ine (CAS No. 1343294-39-2) stands out as a versatile and promising compound with significant implications for pharmaceutical research and development. Its unique structural attributes, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine methodologies for its use, this compound is poised to play an increasingly important role in addressing complex medical challenges.